Cas no 69-23-8 (Fluphenazine)

Fluphenazine, a phenothiazine piperazine derivative, is an antagonist of dopamine d1\d2 receptors and has high affinity with 5-HT receptors. Its antipsychotic effect is stronger and longer lasting than that of perphenazine. Its sedative \ blood pressure lowering effect is weak. However, extrapyramidal reactions are more common than perphenazine. It is orally absorbable, with a bioavailability of 27% and a peak time of 2-4 hours, The drug can reach the blood concentration 1.5 ~ 2 hours after intramuscular injection. It can be distributed in cerebrospinal fluid. It can enter the fetal blood circulation through the placental barrier, and can also be secreted into milk. The metabolism and excretion of this product in children \ older patients are reduced< Br>

Fluphenazine structure

Product Name:Fluphenazine

CAS No:69-23-8

Molecular Formula:C₂₂H₂₆N₃OF₃S

Molecular Weight:437.52154

CID:81645

PubChem ID:3372

Fluphenazine Properties

Names and Identifiers

- 2-(4-(3-(2-(Trifluoromethyl)-10H-phenothiazin-10-yl)propyl)piperazin-1-yl)ethanol
- Modecate
- Permitil
- Prolixin
- FLUPHENAZINE
- Fluphenazine dihydrochloride solution
- 2-{4-[3-(2-trifluoromethyl-phenothiazin-10-yl)-propyl]-piperazin-1-yl}-ethanol
- 4-[3-[2-(trifluoromethyl)phenothiazine-10-yl]propyl]-1-piperazineethanol
- dapotum
- Elinol
- hiazine
- Pacinol
- S 94
- Sevinol
- 2-(4-{3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl}piperazin-1-yl)ethanol
- Yespazine
- BRD-K55127134-300-05-4
- Prestwick0_000320
- 4-(3-(-Trifluoromethyl-10-phenothiazyl)-propyl)-1-piperazineethanol
- DTXSID2023068
- CAS-69-23-8
- BIDD:PXR0184
- L000257
- GTPL204
- Flufenazina
- Siqualon
- NCGC00015436-08
- S94
- BRD-K55127134-300-07-0
- 2-(4-(3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl)-1-piperazinyl)ethanol #
- SPBio_001277
- NCGC00015436-09
- Moditen (TN)
- KBio2_003337
- KBio2_002386
- FLUPHENAZINE [HSDB]
- Probes1_000254
- A836405
- SPBio_002539
- NSC-62323
- Fluorophenazine
- HMS2089C16
- CAS-146-56-5
- Tox21_110146_1
- FLUPHENAZINE [VANDF]
- Fluorfenazine
- Prestwick2_000320
- BPBio1_000352
- Prestwick1_000320
- SQ 4918
- Moditen (Tabl or elixir)
- CHEMBL726
- 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazino]ethanol;hydrochloride
- Tensofin (Salt/Mix)
- NCGC00015436-07
- Fluphenazinum
- 1-(2-Hydroxyethyl)-4-[3-(trifluoromethyl-10-phenothiazinyl)propyl]piperazine
- CCG-204645
- FLUPHENAZINE DECANOATE IMPURITY B [EP IMPURITY]
- flufenazine
- BSPBio_003100
- KBio2_000769
- CS-0078861
- NCGC00015436-02
- HY-119980
- 2-(Trifluoromethyl)-10-(3-(1-(beta-hydroxyethyl)-4-pipe razinyl)propyl)phenothiazine
- NSC755764
- 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol dihydrochloride
- cid_3372
- Fluorfenazine pound (3/4)<<EnAa pound(c)
- 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol
- Prolixine (Salt/Mix)
- NSC-755768
- 4-(3-(2-(trifluoromethyl)phenothiazin-10-yl)propyl)-1-Piperazineethanol
- 2-[4-[3-[2-(trifluoromethyl)-10-phenothiazinyl]propyl]-1-piperazinyl]ethanol
- 69-23-8
- A 4077
- 10-(3'-(4'-(beta-Hydroxyethyl)-1'-piperazinyl)-propyl)-3-trifluoromethylphenothiazine
- Lopac-F-4765
- HMS655L02
- FLUPHENAZINE [MART.]
- MLS001076508
- Anatensol (Salt/Mix)
- BPBio1_001187
- KBio2_005905
- KBio3_002865
- cid_6602611
- NCGC00024429-03
- AB00053587_19
- NCGC00015436-11
- BDBM78433
- Spectrum_000289
- NCGC00015436-06
- 4-(3-(2-Trifluoromethyl-10-phenothiazyl)-propyl)-1-piperazineethanol
- 10-(3-(2-Hydroxyethyl)piperazinopropyl)-2-(trifluoromethyl)phenothiazine
- Fluphenazine (INN)
- 69-23-8 (free base)
- Spectrum3_001420
- Vespazine
- NCGC00015436-01
- Calmansial
- Fluphenazinum [INN-Latin]
- CHEBI:5123
- KBioSS_002391
- 2-(4-(3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl)-1-piperazinyl)ethanol
- AKOS001659031
- Ftorphenazine
- KBioSS_000769
- 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propyl)-
- BRD-K55127134-001-01-7
- SQ 4,918
- KBio3_002320
- 1-Piperazineethanol, 4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]-
- Spectrum5_001536
- KBio2_004954
- Tox21_110146
- Prestwick3_000320
- IDI1_000511
- 10-(3'-(4''-(beta-Hydroxyethyl)-1''-piperazinyl)-propyl)-3-trifluoromethylphenothiazine
- 2-(4-{3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl}piperazin-1-yl)ethan-1-ol
- NCGC00015436-04
- C07010
- FLUPHENAZINE ENANTATE IMPURITY B [EP IMPURITY]
- Lopac0_000555
- NCGC00015436-05
- Fluphenazine [INN:BAN]
- 4-(3-(2-(Trifluoromethyl)-10H-phenothiazin-10-yl)propyl)-1-piperazineethanol
- S79426A41Z
- DivK1c_000511
- AS-76175
- NSC62323
- Spectrum2_001199
- FLUPHENAZINE ENANTHATE IMPURITY B [EP IMPURITY]
- cMAP_000035
- Probes2_000295
- 4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-1-piperazineethanol
- FLUPHENAZINE [WHO-DD]
- 1-Piperazineethanol, 4-[3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-
- NS00005055
- D07977
- Prolixin (Salt/Mix)
- KBioGR_002386
- SDCCGSBI-0050538.P004
- SBI-0050538.P003
- Permitil (Salt/Mix)
- Moditen
- 4-[3-(2-Trifluoromethyl-10-phenothiazyl)-propyl]-1-piperazineethanol
- 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)phenothiazin-10-yl)propyl)-
- Biomol-NT_000023
- BCP21399
- 2-[4-[3-[2-(trifluoromethyl)-10-phenothiazinyl]propyl]-1-piperazinyl]ethanol;hydrochloride
- Phenothiazine, 10-(3-(4-(2-hydroxyethyl)-1-piperazinyl)propyl)-2-(trifluoromethyl)-
- HSDB 3334
- Fluphenazine free base
- AB00053587
- EN300-708785
- Flufenazina [DCIT]
- Fluphenazine hydrochloride
- Phthorphenazine
- KBioGR_001375
- NCGC00015436-03
- NSC-755764
- BSPBio_000320
- ChemDiv1_024180
- FLUPHENAZINE [INN]
- DB00623
- KBio1_000511
- AB00053587-18
- 1-(2-Hydroxyethyl)-4-(3-(trifluoromethyl-10-phenothiazinyl)propyl)-piperazine
- NINDS_000511
- MRF-0000359
- UNII-S79426A41Z
- SR-01000003048-5
- SCHEMBL19221
- Triflumethazine
- NSC755768
- NCGC00024429-04
- Q58376
- EINECS 200-702-9
- Fluorphenazine
- 2-(Trifluoromethyl)-10-(3-(1-(beta-hydroxyethyl)-4-piperazinyl)propyl)phenothiazine
- DTXCID303068
- NSC 62323
- Spectrum4_000828
- FLUPHENAZINE [MI]
- NCGC00015436-16
- Siqualine
- KBio2_007522
- BRD-K55127134-300-11-2
- STK050763
- G78133
- +Expand
- MDL： MFCD00242759
- InChIKey： PLDUPXSUYLZYBN-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H26F3N3OS/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29/h1-2,4-7,16,29H,3,8-15H2
- SMILES： C1=CC=C2C(=C1)N(CCCN3CCN(CC3)CCO)C4=C(C=CC(=C4)C(F)(F)F)S2

Computed Properties

Exact Mass: 437.17500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 437.175
Heavy Atom Count: 30
Complexity: 544
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 55.2A^2

Experimental Properties

LogP: 4.24890
PSA: 55.25000
Refractive Index: 1.579
Boiling Point: bp0.5 268-274°; bp0.3 250-252°
Melting Point: 268-274℃
Flash Point: 9℃
Color/Form: Dark brown viscous oil
Solubility: Soluble in water, slightly soluble in methanol, slightly soluble in ethanol and chloroform, almost insoluble in benzene and ether. Hygroscopic
Density: 1.2156 (estimate)

Fluphenazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005KZ9-50mg	FLUPHENAZINE	69-23-8	≥98%	50mg	$85.00
A2B Chem LLC	AC59669-50mg	2-(4-(3-(2-(Trifluoromethyl)-10H-phenothiazin-10-yl)propyl)piperazin-1-yl)ethanol	69-23-8	≥98%	50mg	$86.00
Alichem	A139002642-25g	2-(4-(3-(2-(Trifluoromethyl)-10H-phenothiazin-10-yl)propyl)piperazin-1-yl)ethanol	69-23-8	95%	25g	$560.70	2023-09-01
Enamine	EN300-708785-0.05g	2-(4-{3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl}piperazin-1-yl)ethan-1-ol	69-23-8		0.05g	$73.0
TRC	F598418-10mg	Fluphenazine	69-23-8		10mg	$ 98.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F304408-50mg	Fluphenazine	69-23-8	≥98%	50mg	¥409.90	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X80205-100mg	Fluphenazine	69-23-8	≥98%	100mg	¥508.0	2023-09-05

Fluphenazine Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:69-23-8)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:69-23-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:69-23-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Fluphenazine Related Literature

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2. Novel 3D-networked melamine–naphthalene–polyamic acid nanofillers doped in vinyl ester resin for higher flame retardancy

Ravi Kumar Cheedarala,M. N. Prabhakar,Beom Gon Cho,Young Bin Park,Jung Il Song Mater. Adv., 2021,2, 4339-4351
3. Society of Public Analysts

Analyst, 1883,8, 73a-73a
4. Embroidered electrochemical sensors for biomolecular detection†

Xiyuan Liu,Peter B. Lillehoj Lab Chip, 2016,16, 2093-2098
5. Transcriptional regulation of the cyanobacterial bidirectional Hox-hydrogenase

Paulo Oliveira,Peter Lindblad Dalton Trans., 2009, 9990-9996
6. High internal phase emulsions stabilized solely by whey protein isolate-low methoxyl pectin complexes: effect of pH and polymer concentration†

Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
7. The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†

Yu-Chen Wei,Tsan-Yao Chen,Chen-Wei Liu,Ting-Shan Chan,Jyh-Fu Lee,Chih-Hao Lee,Tsang-Lang Lin,Kuan-Wen Wang Catal. Sci. Technol., 2012,2, 1654-1664
8. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
9. Progress on photocatalytic semiconductor hybrids for bacterial inactivation

Jiayu Zeng,Ziming Li,Hui Jiang,Xuemei Wang Mater. Horiz., 2021,8, 2964-3008
10. The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†

Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254

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